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Compound of Interest

Compound Name: Chlorotrimethylsilane

Cat. No.: B032843 Get Quote

An In-depth Technical Guide to Chlorotrimethylsilane for Researchers and Drug Development

Professionals

This guide provides a comprehensive overview of Chlorotrimethylsilane (TMSCl), a versatile

organosilicon compound widely utilized in organic synthesis, analytical chemistry, and materials

science. It is particularly valuable for researchers, scientists, and professionals involved in drug

development due to its role as a silylating and protecting agent.

Core Identification and Molecular Structure
Chlorotrimethylsilane, also known as trimethylsilyl chloride, is an organosilicon compound

with a central silicon atom covalently bonded to three methyl groups and one chlorine atom.[1]

[2] Its CAS Registry Number is 75-77-4.[3][4][5][6]

The molecular structure is tetrahedral at the silicon atom.[2]

Molecular Formula: C₃H₉ClSi[3][7]

SMILES String: C--INVALID-LINK--(C)Cl[2][8]

InChI Key: IJOOHPMOJXWVHK-UHFFFAOYSA-N[2][8]
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Chlorotrimethylsilane is a colorless, volatile liquid that fumes in moist air and has a sharp,

pungent odor.[1][2][9] It is a highly reactive compound and requires careful handling due to its

hazardous properties.[9][10] It is highly flammable, corrosive, and reacts violently with water,

releasing toxic hydrogen chloride gas.[4][5][11][12]

Table 1: Physical and Chemical Properties of Chlorotrimethylsilane

Property Value References

Molecular Weight 108.64 g/mol [3][8]

Appearance
Colorless, fuming liquid with a

pungent odor
[1][12][13]

Density 0.856 g/mL at 25 °C [2][8]

Boiling Point
57 °C (135 °F; 330 K) at 760

mmHg
[2][4][5][8]

Melting Point -40 °C (-40 °F; 233 K) [2][5][8]

Flash Point -27.78 °C (-18 °F) [4]

Vapor Pressure 234 mm Hg at 25 °C [4]

| Solubility | Reacts with water. Soluble in organic solvents like benzene, ether, and

perchloroethylene. |[2][5][9] |

Table 2: Safety and Hazard Information
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Hazard
Identification

GHS Pictograms Hazard Statements
Precautionary
Statements

Classification
GHS02, GHS05,
GHS06, GHS08

H225: Highly
flammable liquid
and vapor.
H301+H331: Toxic
if swallowed or if
inhaled. H314:
Causes severe skin
burns and eye
damage. H371: May
cause damage to
organs.

P210: Keep away
from
heat/sparks/open
flames/hot
surfaces. — No
smoking. P260: Do
not breathe
dust/fume/gas/mist
/vapors/spray.
P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P301+P310: IF
SWALLOWED:
Immediately call a
POISON CENTER
or
doctor/physician.
P305+P351+P338:
IF IN EYES: Rinse
cautiously with
water for several
minutes. Remove
contact lenses, if
present and easy
to do. Continue
rinsing.

| References |[2][14] |[2][14][15] |[2][13][14] |
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Chlorotrimethylsilane is a cornerstone reagent in organic synthesis, primarily valued for its

efficacy as a silylating agent.[16]

Protection of Functional Groups: Its most common application is the protection of reactive

functional groups, particularly alcohols, amines, and carboxylic acids, by converting them

into trimethylsilyl ethers, amines, and esters, respectively.[16][17][18] This strategy prevents

unwanted side reactions during multi-step syntheses.[17] The trimethylsilyl (TMS) group can

be easily removed under mild conditions when its protective role is complete.[17]

Analytical Chemistry (Derivatization): TMSCl is widely used as a derivatization agent in gas

chromatography (GC) and mass spectrometry (MS).[11][12] Silylation increases the volatility

of non-volatile compounds like sugars or amino acids, enabling their analysis by GC.[2][16]

Synthesis of Silyl Enol Ethers: In the presence of a base, TMSCl reacts with enolizable

aldehydes and ketones to form trimethylsilyl enol ethers.[2] These are important

intermediates in reactions like the Mukaiyama aldol addition.[2]

Materials Science: It serves as a key intermediate in the production of silicone polymers

(polysiloxanes), which are used in advanced coatings, adhesives, and sealants.[9][16][18]

[19] It is also used to silanize laboratory glassware, rendering the surfaces more lipophilic

(hydrophobic).[2][11]
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Apparatus (N2)
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Warm to RT
Stir 1-2h

Monitor by TLC

Workup:
- Quench (aq. NaHCO3)

- Extract
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Purify Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032843#chlorotrimethylsilane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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